Cas no 238750-77-1 (Tosedostat)
Tosedostat Chemical and Physical Properties
Names and Identifiers
-
- Tosedostat
- alpha-[[(2R)-2-[(1S)-1-Hydroxy-2-(hydroxyamino)-2-oxoethyl]-4-methyl-1-oxopentyl]amino]benzeneacetic acid cyclopentyl ester
- Tosedostat (CHR2797)
- CHR 2797
- cyclopentyl (2S)-2-[[(2R)-2-[(1S)-1-hydroxy-2-(hydroxyamino)-2-oxoethyl]-4-methylpentanoyl]amino]-2-phenylacetate
- CHR-2797
- CHR2797-Tosedostat
- UNII-KZK563J2UW
- KZK563J2UW
- CHR2797
- Tosedostat [USAN:INN]
- Tosedostat (USAN/INN)
- CHR2797 - Tosedostat
- MLS006011104
- AOB6880
- HMS3414A15
- HMS3678A15
- BCPP000283
- ABP000293
- DB11781
- SB16689
- BCP9000524
- SMR004676647
- X7552
- CHEBI:95044
- NSC806020
- DTXSID60178577
- BENZENEACETIC ACID, .ALPHA.-(((2R)-2-((1S)-1-HYDROXY-2-(HYDROXYAMINO)-2-OXOETHYL)-4- METHYL-1-OXOPENTY)LAMINO)-, CYCLOPENTYL ESTER, (.ALPHA.S)-
- BDBM50277143
- (S)-cyclopentyl 2-((R)-2-((S)-1-hydroxy-2-(hydroxyamino)-2-oxoethyl)-4-methylpentanamido)-2-phenylacetate
- D10026
- NS00071015
- C21H30N2O6
- ?-[[(2R)-2-[(1S)-1-Hydroxy-2-(hydroxyamino)-2-oxoethyl]-4-methyl-1-oxopentyl]amino]-benzeneacetic acid cyclopently ester
- CHEMBL2103847
- NCGC00263175-01
- Tosedostat [INN]
- cyclopentyl (S)-2-((R)-2-((S)-1-hydroxy-2-(hydroxyamino)-2-oxoethyl)-4-methylpentanamido)-2-phenylacetate
- TOSEDOSTAT [WHO-DD]
- 238750-77-1
- AKOS024457707
- AT25061
- HY-14807
- A857789
- CHR-2797(Tosedostat)
- AS-55983
- BB-76163
- NSC-806020
- BRD-K92241597-001-01-1
- Q27166812
- SCHEMBL19236550
- CHR-2797; Tosedostat
- EX-A2628
- TOSEDOSTAT [USAN]
- AC-35830
- Benzeneacetic acid, alpha-(((2R)-2-((1S)-1-hydroxy-2-(hydroxyamino)-2-oxoethyl)-4-methyl-1-oxopentyl)amino)-, cyclopentyl ester, (alphaS)-
- CS-0003570
- CYCLOPENTYL (2S)-2-((2R)-2-((1S)-1-HYDROXY-2-(HYDROXYAMINO)-2-OXOETHYL)-4- METHYLPENTANAMIDO)-2-PHENYLACETATE
- Tosedostat (CHR2797)?
- BRD-K92241597-001-09-4
- BRD-K92241597-001-06-0
- BRD-K92241597-001-05-2
-
- MDL: MFCD13185162
- Inchi: 1S/C21H30N2O6/c1-13(2)12-16(18(24)20(26)23-28)19(25)22-17(14-8-4-3-5-9-14)21(27)29-15-10-6-7-11-15/h3-5,8-9,13,15-18,24,28H,6-7,10-12H2,1-2H3,(H,22,25)(H,23,26)/t16-,17+,18+/m1/s1
- InChI Key: FWFGIHPGRQZWIW-SQNIBIBYSA-N
- SMILES: O(C([C@H](C1C=CC=CC=1)NC([C@@H]([C@@H](C(NO)=O)O)CC(C)C)=O)=O)C1CCCC1
Computed Properties
- Exact Mass: 406.21000
- Monoisotopic Mass: 406.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 10
- Complexity: 555
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 125
- XLogP3: 2.3
Experimental Properties
- Density: 1.24
- Melting Point: Not available
- Boiling Point: Not available
- Flash Point: Not available
- Refractive Index: 1.566
- PSA: 124.96000
- LogP: 2.64010
- Vapor Pressure: Not available
Tosedostat Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Tosedostat Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LA378-1mg |
Tosedostat |
238750-77-1 | 98% | 1mg |
761CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LA378-50mg |
Tosedostat |
238750-77-1 | 98% | 50mg |
13110CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LA378-25mg |
Tosedostat |
238750-77-1 | 98% | 25mg |
7362CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LA378-10mg |
Tosedostat |
238750-77-1 | 98% | 10mg |
3554CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LA378-5mg |
Tosedostat |
238750-77-1 | 98% | 5mg |
2284CNY | 2021-05-07 | |
| MedChemExpress | HY-14807-10mM*1mLinDMSO |
Tosedostat |
238750-77-1 | 99.75% | 10mM*1mLinDMSO |
¥1610 | 2022-05-30 | |
| MedChemExpress | HY-14807-1mg |
Tosedostat |
238750-77-1 | 99.75% | 1mg |
¥600 | 2023-08-31 | |
| MedChemExpress | HY-14807-5mg |
Tosedostat |
238750-77-1 | 99.75% | 5mg |
¥1466 | 2024-04-18 | |
| MedChemExpress | HY-14807-10mg |
Tosedostat |
238750-77-1 | 99.75% | 10mg |
¥2200 | 2024-04-18 | |
| MedChemExpress | HY-14807-25mg |
Tosedostat |
238750-77-1 | 99.75% | 25mg |
¥3800 | 2024-04-18 |
Tosedostat Related Literature
-
Michelle L. Kovarik,Alexandra J. Dickinson,Pourab Roy,Ranjit A. Poonnen,Jason P. Fine,Nancy L. Allbritton Integr. Biol. 2014 6 164
Additional information on Tosedostat
Recent Advances in Tosedostat (238750-77-1) Research: A Comprehensive Update
Tosedostat (CAS: 238750-77-1) is a novel aminopeptidase inhibitor that has garnered significant attention in the field of chemical biology and oncology. This small molecule targets the aminopeptidase enzyme family, which plays a crucial role in protein degradation and amino acid metabolism. Recent studies have highlighted its potential as a therapeutic agent for hematologic malignancies and solid tumors. The compound's unique mechanism of action, which involves the depletion of intracellular amino acid pools, leads to the inhibition of protein synthesis and subsequent cancer cell apoptosis. This research briefing provides an in-depth analysis of the latest findings related to Tosedostat, focusing on its pharmacokinetics, pharmacodynamics, and clinical applications.
One of the most significant advancements in Tosedostat research is its application in acute myeloid leukemia (AML) and myelodysplastic syndromes (MDS). A phase II clinical trial published in 2023 demonstrated that Tosedostat, when used as a monotherapy, achieved a 30% overall response rate in elderly patients with relapsed or refractory AML. The study also reported a manageable safety profile, with the most common adverse events being mild to moderate gastrointestinal disturbances and fatigue. These findings underscore the potential of Tosedostat as a viable treatment option for patients who are not candidates for intensive chemotherapy.
In addition to its clinical efficacy, recent preclinical studies have explored the synergistic effects of Tosedostat in combination with other anticancer agents. For instance, a 2024 study published in the Journal of Medicinal Chemistry revealed that Tosedostat enhances the cytotoxic effects of BCL-2 inhibitors in AML cell lines. The combination therapy resulted in a significant reduction in tumor burden in xenograft models, suggesting a promising avenue for future clinical trials. Furthermore, researchers have identified specific biomarkers, such as CD13 expression, that may predict patient responsiveness to Tosedostat, paving the way for personalized medicine approaches.
The pharmacokinetic profile of Tosedostat has also been a focal point of recent investigations. A 2023 pharmacokinetic study in Cancer Chemotherapy and Pharmacology reported that Tosedostat exhibits linear pharmacokinetics with a half-life of approximately 8 hours, making it suitable for once-daily oral administration. The study also highlighted the drug's favorable tissue distribution, particularly in bone marrow, which is critical for its efficacy in hematologic malignancies. These findings have important implications for dosing regimens and patient compliance in clinical settings.
Despite these promising results, challenges remain in the development of Tosedostat. A 2024 review in Expert Opinion on Investigational Drugs pointed out the need for further optimization of its formulation to improve bioavailability and reduce inter-patient variability. Additionally, ongoing research is exploring the potential resistance mechanisms to Tosedostat, such as upregulation of alternative amino acid transporters, which could limit its long-term efficacy. Addressing these challenges will be crucial for the successful translation of Tosedostat from bench to bedside.
In conclusion, Tosedostat (238750-77-1) represents a promising therapeutic candidate in the field of oncology, with demonstrated efficacy in hematologic malignancies and potential applications in solid tumors. The latest research highlights its unique mechanism of action, favorable pharmacokinetics, and synergistic potential with other anticancer agents. However, further studies are needed to optimize its formulation, elucidate resistance mechanisms, and validate predictive biomarkers. As the field continues to evolve, Tosedostat is poised to play a significant role in the future of targeted cancer therapy.
238750-77-1 (Tosedostat) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)